N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide

• IUPAC Name: N-ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C15H25N3O3/c1-4-8-17-9-7-10-18(12-14(17)20)15(21)11-16(6-3)13(19)5-2/h5H,2,4,6-12H2,1,3H3
• InChI Key: HBAZPBIDTNDRMI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCN(CC1=O)C(=O)CN(CC)C(=O)C=C
• Molecular Formula: C15H25N3O3
• Molecular Weight: 295.38 g/mol

Description

N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide, also known as EPDP or EPH, is a chemical compound that belongs to the class of synthetic cathinones. It is a psychoactive substance that has been used as a research chemical for studying its effects on the central nervous system.

Mechanism of Action

N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide acts as a dopamine reuptake inhibitor and a norepinephrine reuptake inhibitor, which means that it blocks the reuptake of these neurotransmitters into the presynaptic neuron, leading to an increase in their levels in the synaptic cleft. This results in an increase in dopamine and norepinephrine signaling in the brain, which can lead to feelings of euphoria, increased energy, and increased motivation. N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide also has an affinity for the serotonin transporter, but its effect on serotonin levels is not well understood.
Biochemical and Physiological Effects:
N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide has been shown to increase dopamine and norepinephrine levels in the brain, which can lead to feelings of euphoria, increased energy, and increased motivation. It has also been shown to increase heart rate and blood pressure, which can be dangerous in high doses. N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide has been shown to have a low potential for abuse and dependence, but more research is needed to fully understand its effects on the brain and body.

Advantages and Limitations for Lab Experiments

N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide has several advantages for lab experiments, including its low potential for abuse and dependence, and its ability to increase dopamine and norepinephrine levels in the brain. However, there are also limitations to using N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide in lab experiments, including its limited availability and the need for specialized equipment and expertise to synthesize and handle the compound safely.

Future Directions

There are several future directions for research on N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide, including investigating its potential as a treatment for depression, anxiety, and addiction. More research is also needed to fully understand its effects on the brain and body, including its effect on serotonin levels. Additionally, more research is needed to develop safer and more effective synthetic cathinones for research purposes.

Synthesis Methods

The synthesis of N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide involves the reaction of 4-propyl-1,4-diazepan-1-one with ethyl acetoacetate in the presence of ethyl chloroformate and triethylamine. The resulting product is then reacted with acetic anhydride and propionic anhydride to yield N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide. This synthesis method has been published in several research articles and has been used by many researchers to obtain N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide for their experiments.

Scientific Research Applications

N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide has been used as a research chemical for studying its effects on the central nervous system. It has been shown to act as a dopamine reuptake inhibitor and a norepinephrine reuptake inhibitor, which means that it increases the levels of these neurotransmitters in the brain. N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide has also been shown to have an affinity for the serotonin transporter, but its effect on serotonin levels is not well understood. N-Ethyl-N-[2-oxo-2-(3-oxo-4-propyl-1,4-diazepan-1-yl)ethyl]prop-2-enamide has been used in animal studies to investigate its potential as a treatment for depression, anxiety, and addiction.